Cas no 1797970-88-7 (N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide)

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide structure

1797970-88-7 structure

Product Name:N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide

CAS No:1797970-88-7

MF:C₁₅H₁₈N₄O₃S

MW:334.393421649933

CID:6409575

PubChem ID:71806644

Update Time:2024-01-11

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide
- N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-1-methylpyrazole-4-sulfonamide
- 1797970-88-7
- F6436-1558
- AKOS024559400
- Inchi： 1S/C15H18N4O3S/c1-11(20)19-6-5-12-3-4-14(7-13(12)9-19)17-23(21,22)15-8-16-18(2)10-15/h3-4,7-8,10,17H,5-6,9H2,1-2H3
- InChI Key： PJIXQHSOTSVJMV-UHFFFAOYSA-N
- SMILES： N1(C)C=C(S(NC2=CC3=C(C=C2)CCN(C(C)=O)C3)(=O)=O)C=N1

Computed Properties

Exact Mass: 334.10996162g/mol
Monoisotopic Mass: 334.10996162g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 547
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 92.7Å²

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6436-1558-2μmol	N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide	1797970-88-7	2μmol	$57.0	2023-09-09
Life Chemicals	F6436-1558-5μmol	N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide	1797970-88-7	5μmol	$63.0	2023-09-09
Life Chemicals	F6436-1558-10μmol	N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide	1797970-88-7	10μmol	$69.0	2023-09-09
Life Chemicals	F6436-1558-20μmol	N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide	1797970-88-7	20μmol	$79.0	2023-09-09
Life Chemicals	F6436-1558-1mg	N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide	1797970-88-7	1mg	$54.0	2023-09-09
Life Chemicals	F6436-1558-2mg	N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide	1797970-88-7	2mg	$59.0	2023-09-09
Life Chemicals	F6436-1558-3mg	N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide	1797970-88-7	3mg	$63.0	2023-09-09
Life Chemicals	F6436-1558-4mg	N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide	1797970-88-7	4mg	$66.0	2023-09-09
Life Chemicals	F6436-1558-5mg	N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide	1797970-88-7	5mg	$69.0	2023-09-09
Life Chemicals	F6436-1558-10mg	N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methyl-1H-pyrazole-4-sulfonamide	1797970-88-7	10mg	$79.0	2023-09-09